Cas no 34685-51-3 ((3S,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-phenylmethoxyoxolan-2-one)

• Product Name: (3S,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-phenylmethoxyoxolan-2-one
• CAS No: 34685-51-3
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 2665438
• Update Time: 2023-08-06

(3S,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-phenylmethoxyoxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-O-Benzyl-D-arabinoic acid γ-lactone
• 2-O-Benzyl-D-arabinoic acid gamma-lactone
• (3S,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-phenylmethoxyoxolan-2-one

• Inchi： 1S/C12H14O5/c13-6-9-10(14)11(12(15)17-9)16-7-8-4-2-1-3-5-8/h1-5,9-11,13-14H,6-7H2/t9-,10-,11+/m1/s1
• InChI Key： YUVRHWSPNJNPLI-MXWKQRLJSA-N
• SMILES： O1C([C@H]([C@@H]([C@H]1CO)O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 238.084
• Monoisotopic Mass: 238.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76